Cas no 60080-38-8 (5-Hydroxy-alpha-6-deoxytetracycline)

5-Hydroxy-alpha-6-deoxytetracycline structure
60080-38-8 structure
Product Name:5-Hydroxy-alpha-6-deoxytetracycline
CAS No:60080-38-8
MF:C22H24N2O8
MW:444.434566497803
CID:951202
Update Time:2023-08-02

5-Hydroxy-alpha-6-deoxytetracycline Chemical and Physical Properties

Names and Identifiers

    • doxycycline
    • .alpha.-6-Deoxyoxytetracycline
    • JBIWCJUYHHGXTC-UHFFFAOYSA-N
    • HMS3259F03
    • 6-Epidoxycycline;6-Epi Doxycycline
    • 6-.alpha.-Deoxy-5-oxytetracycline
    • BCP25655
    • 2-Naphthacenecarboxamide,
    • 5-Hydroxy-alpha-6-deoxytetracycline
    • Inchi: 1S/C22H24N2O8/c1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29/h4-7,10,14-15,17,25-27,30,32H,1-3H3,(H2,23,31)
    • InChI Key: SGKRLCUYIXIAHR-UHFFFAOYSA-N
    • SMILES: OC1C2C(=C(C3C(=CC=CC=3C2C)O)O)C(C2(C(=C(C(N)=O)C(C(C12)N(C)C)=O)O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 2
  • Complexity: 956
  • XLogP3: -0.7
  • Topological Polar Surface Area: 182
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